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Compound of Interest

Compound Name: Cyclohexanone

Cat. No.: B045756

Essential Safety and Handling Guide for
Cyclohexanone

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
cyclohexanone, tailored for research, scientific, and drug development professionals.
Following these procedures is vital for ensuring a safe laboratory environment.

Cyclohexanone is a flammable liquid and vapor that can cause skin irritation, serious eye
damage, and respiratory irritation.[1][2] It is harmful if swallowed, inhaled, or in contact with
skin.[1][3][4]

Chemical and Physical Properties

Understanding the properties of cyclohexanone is the first step in safe handling.
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Property Value

Molecular Formula CeH100[5]

Molar Mass 98.15 g/mol [5]

Appearance Colorless to pale yellow liquid[5][6]
Odor Acetone-like or peppermint-like[5]
Boiling Point 155-156 °CJ[5]

Melting Point -31 °C to -47 °C[3][5]

Flash Point 111°F (44°C)[6]

Vapor Density

Heavier than air[6]

Solubility

Slightly soluble in water; miscible with most

organic solvents[5]

Occupational Exposure Limits

Adherence to established exposure limits is mandatory to prevent overexposure.

Organization

Exposure Limit

OSHA (PEL) 50 ppm (8-hour time-weighted average)[6]
NIOSH (REL) 25 ppm (10-hour time-weighted average)[6]
ACGIH (TLV) 20 ppm (8-hour time-weighted average)[6]

ACGIH (STEL)

50 ppm (short-term exposure limit)[6]

Operational Plan: Handling Cyclohexanone

A systematic approach to handling cyclohexanone minimizes risks. This section provides a

step-by-step procedural guide.

Preparation and Engineering Controls
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o Ventilation: Always handle cyclohexanone in a well-ventilated area.[1][3][7] Use a chemical
fume hood to minimize vapor inhalation.

« Ignition Sources: Cyclohexanone is flammable.[3] Keep it away from heat, sparks, open
flames, and hot surfaces.[1][8] No smoking in the handling area.[1][3][7]

 Static Discharge: Take precautionary measures against static discharge.[1][3] Use grounded
and bonded containers and receiving equipment.[6][7][8] Employ non-sparking tools.[1][6][7]

e Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[9]

Personal Protective Equipment (PPE)

The correct selection and use of PPE is the most critical barrier between the researcher and
potential exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles with side protection or a face
shield.[2][10] Standard safety glasses are not sufficient.

e Skin Protection:

o Gloves: Wear suitable chemical-resistant gloves.[4][10] Materials such as Butyl rubber and
Polyvinyl Alcohol are recommended.[6] Always inspect gloves for integrity before use and
use proper removal techniques to avoid skin contact.[2]

o Protective Clothing: A complete suit protecting against chemicals, a chemical-resistant
apron, and antistatic boots should be worn.[2][4]

o Respiratory Protection:

o If ventilation is insufficient or exposure limits are likely to be exceeded, use a NIOSH-
approved respirator with appropriate cartridges.[6][9]

o For concentrations above 700 ppm, a NIOSH-approved self-contained breathing
apparatus (SCBA) with a full facepiece is required.[6]
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Handling and Storage

o General Handling: Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe vapors or
mist.[3] Wash hands thoroughly after handling.[1][7] Do not eat, drink, or smoke in the work
area.[1][3][7]

o Storage: Store in a cool, dry, well-ventilated place away from sources of ignition.[3][11] Keep
containers tightly closed.[1][3][11] Store away from incompatible materials such as strong
oxidizing agents and strong acids.[9]

Disposal Plan

Proper disposal of cyclohexanone and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: Cyclohexanone is considered a hazardous waste.[6]

» Containerization: Collect waste cyclohexanone and contaminated materials (e.g., absorbent
pads, gloves) in a designated, properly labeled, and tightly sealed container.[3][6]

o Disposal Procedure: Dispose of hazardous waste through a licensed contractor.[3] Do not
dispose of it with household garbage or pour it down the drain.[3] Follow all local, state, and
federal regulations for hazardous waste disposal.[12]

Emergency Procedures

In the event of an emergency, immediate and correct action is critical.

Spills and Leaks

o Immediate Actions: Evacuate the area and remove all ignition sources.[7][8] Ensure
adequate ventilation.[1]

o Containment: For small spills, absorb the liquid with an inert, non-combustible material like
vermiculite, dry sand, or earth.[6][7]

o Cleanup: Place the absorbed material into a sealed container for disposal.[6] Clean the
contaminated area with plenty of water.[3]
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First Aid

 Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[6][7][12]

o Skin Contact: Immediately remove all contaminated clothing.[3][6] Wash the affected skin
with large amounts of soap and water.[3] Seek medical advice if irritation persists.[7]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[6][7][12] Remove contact lenses if present and easy
to do.[7] Seek immediate medical attention.[1][12]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and call a poison control
center or doctor immediately.[1][12]

Cyclohexanone Handling Workflow

The following diagram illustrates the logical steps for safely handling cyclohexanone from
preparation to disposal.
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Caption: Logical workflow for safe cyclohexanone handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Cyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045756#personal-protective-equipment-for-handling-
cyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

